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Compound of Interest

Compound Name: 4-(2-Methylsulfonylphenyl)aniline

Cat. No.: B8576839 Get Quote

Technical Dossier: 4-(2-
Methylsulfonylphenyl)aniline
For: Researchers, Scientists, and Drug Development Professionals

Introduction
This document provides a concise technical overview of the chemical compound 4-(2-
Methylsulfonylphenyl)aniline. The information presented herein is intended to support

research and development activities by providing key chemical identifiers.

Chemical Identity
The fundamental chemical properties of 4-(2-Methylsulfonylphenyl)aniline are summarized in

the table below. These identifiers are crucial for accurate documentation, procurement, and

experimental design.
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Identifier Value

Chemical Name 4-(2-Methylsulfonylphenyl)aniline

Synonym 4-(2-(Methylsulfonyl)phenyl)benzenamine

CAS Number 1437794-77-2

Molecular Formula C₁₃H₁₃NO₂S

Molecular Weight 247.31 g/mol

Data Unavailability
Despite a comprehensive search of scientific databases and chemical supplier catalogs,

detailed experimental protocols, biological activity data, and established signaling pathways for

4-(2-Methylsulfonylphenyl)aniline could not be located. The available information is limited to

its basic chemical identifiers. This suggests that the compound is not extensively studied or that

research pertaining to it is not publicly available at this time.

Logical Relationship of Compound Identification
The process of identifying a chemical compound for research purposes follows a logical

workflow. The primary identifiers are the name, CAS number, and molecular structure. From

the molecular structure, the molecular formula and subsequently the molecular weight can be

determined. These identifiers are essential for searching literature and databases for further

information.
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Compound Name
4-(2-Methylsulfonylphenyl)aniline

CAS Number
1437794-77-2

Lookup

Molecular Formula
C13H13NO2S

Derive from Structure

Search for Experimental Data
(e.g., Synthesis, Biological Activity)

Database Query

Database Query

Molecular Weight
247.31 g/mol

Calculate

Data Not Found

Click to download full resolution via product page

Caption: Workflow for Compound Data Retrieval.

To cite this document: BenchChem. [CAS number and molecular weight of 4-(2-
Methylsulfonylphenyl)aniline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8576839#cas-number-and-molecular-weight-of-4-2-
methylsulfonylphenyl-aniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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